Cas no 52168-52-2 (2-methyl-2-nitropropane-d9)
2-methyl-2-nitropropane-d9 structure
Product Name:2-methyl-2-nitropropane-d9
CAS No:52168-52-2
MF:C4H9NO2
MW:112.175216436386
CID:936493
PubChem ID:12336465
Update Time:2025-04-19
2-methyl-2-nitropropane-d9 Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-nitropropane-d9
- 1,1,1,3,3,3-hexadeuterio-2-nitro-2-(trideuteriomethyl)propane
- 2-METHYL-2-NITROPROPANE, [D9]
- DTXSID50491429
- 2-Methyl-2-nitropropane-d9, 98 atom % D
- 2-(~2~H_3_)Methyl-2-nitro(~2~H_6_)propane
- 52168-52-2
-
- Inchi: 1S/C4H9NO2/c1-4(2,3)5(6)7/h1-3H3/i1D3,2D3,3D3
- InChI Key: AIMREYQYBFBEGQ-GQALSZNTSA-N
- SMILES: [O-][N+](C(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H])=O
Computed Properties
- Exact Mass: 112.119819243g/mol
- Monoisotopic Mass: 112.119819243g/mol
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 76.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.034 g/mL at 25 °C
- Boiling Point: 126-127 °C(lit.)
- Flash Point: 67 °F
- Refractive Index: n20/D 1.4(lit.)
- Solubility: Not available
2-methyl-2-nitropropane-d9 Security Information
- Hazardous Material transportation number:UN 1993 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-36/37/38
- Safety Instruction: 16-26-36/37/39
-
Hazardous Material Identification:
2-methyl-2-nitropropane-d9 Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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